Cas no 2228677-32-3 (3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine)

• Product Name: 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine
• CAS No: 2228677-32-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5947093
• PubChem ID: 165627399
• Update Time: 2025-05-26

3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine
• EN300-1795229
• 2228677-32-3

• Inchi： 1S/C13H19NO3/c1-9-11(15-3)5-10(6-12(9)16-4)17-13(2)7-14-8-13/h5-6,14H,7-8H2,1-4H3
• InChI Key： DHBPCBJMWHCQCL-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=C(C=1)OC)OC)C1(C)CNC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine

3-(3,5-Dimethoxy-4-Methylphenoxy)-3-Methylazetidine: A Comprehensive Overview

3-(3,5-Dimethoxy-4-Methylphenoxy)-3-methylazetidine (CAS No. 2228677-32-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the 3,5-dimethoxy-4-methylphenoxy substituent imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The synthesis of 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine involves a multi-step process that typically includes the formation of the azetidine ring and the subsequent introduction of the phenoxy substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of its biological activity, 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine has shown promising results in several preclinical studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been a focus of recent investigations. The BBB is a critical barrier that protects the brain from harmful substances but also poses a significant challenge for drug delivery. Preliminary data suggest that 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine can penetrate the BBB, making it a potential candidate for treating central nervous system (CNS) disorders.

The pharmacokinetic properties of 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine have also been studied in detail. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target at therapeutic concentrations while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical development and potential therapeutic applications.

In addition to its therapeutic potential, 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine has also been explored for its use as a research tool. Its unique structure and biological activity make it valuable for investigating the mechanisms underlying various diseases and for developing new therapeutic strategies. Researchers are particularly interested in understanding how this compound interacts with specific protein targets and how these interactions can be modulated to achieve desired therapeutic outcomes.

The environmental impact of 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine is another important consideration. Studies have shown that this compound is biodegradable and does not persist in the environment for extended periods. This characteristic is advantageous from both an ecological and regulatory perspective, as it reduces the risk of environmental contamination.

In conclusion, 3-(3,5-dimethoxy-4-methylphenoxy)-3-methylazetidine (CAS No. 2228677-32-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable biological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.